Cas no 2094143-96-9 (N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide)

• Product Name: N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide
• CAS No: 2094143-96-9
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 6397846
• PubChem ID: 121569240
• Update Time: 2025-07-19

N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7522377
• Z1938309868
• N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide
• N-[[2-(4-methylphenyl)oxan-3-yl]methyl]prop-2-enamide
• AKOS033679110
• 2094143-96-9

• Inchi： 1S/C16H21NO2/c1-3-15(18)17-11-14-5-4-10-19-16(14)13-8-6-12(2)7-9-13/h3,6-9,14,16H,1,4-5,10-11H2,2H3,(H,17,18)
• InChI Key： IKLNYFKPDVAADE-UHFFFAOYSA-N
• SMILES： O1CCCC(CNC(C=C)=O)C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 259.157228913g/mol
• Monoisotopic Mass: 259.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide

Professional Introduction to Compound with CAS No. 2094143-96-9 and Product Name: N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide

The compound with the CAS number 2094143-96-9 and the product name N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a 4-methylphenyl group, which is a key pharmacophore, contributing to its biological activity and interaction with target enzymes or receptors.

Recent research in the field of chemical biology has highlighted the importance of oxan-3-yl moieties in enhancing the bioavailability and metabolic stability of small molecule drugs. The presence of this ring system in the compound with CAS no. 2094143-96-9 suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for further development. The prop-2-enamide moiety further contributes to the compound's complexity, potentially influencing its solubility and pharmacological effects.

In the context of modern drug design, the integration of multiple functional groups into a single molecular entity is a strategic approach to modulate biological activity. The N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide structure exemplifies this principle, combining aromaticity with heterocyclic stability. This design philosophy has been successfully applied in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The 4-methylphenyl group is known to interact with various biological targets due to its aromaticity and electronic properties. This feature makes it particularly interesting for designing molecules that can selectively bind to specific enzymes or receptors involved in disease pathways. Furthermore, the oxan-3-yl ring provides a rigid yet flexible framework that can be fine-tuned through structural modifications to optimize binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. The molecular mechanics simulations and quantum chemical calculations have been instrumental in understanding the interactions between N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide and potential biological targets. These studies have revealed that the compound exhibits favorable binding properties to several key enzymes implicated in various diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. The use of advanced catalytic systems has allowed for efficient transformations, making the process scalable for larger-scale production. This synthetic approach not only highlights the ingenuity of modern chemical methodologies but also underscores the importance of innovation in drug development.

In conclusion, the compound with CAS no. 2094143-96-9 and its product name N-{[2-(4-methylphenyl)oxan-3-yl]methyl}prop-2-enamide is a testament to the progress made in pharmaceutical chemistry. Its unique structural features and potential biological applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.